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Compound of Interest

Compound Name: 4,8,12-Trioxatridecan-1-ol

Cat. No.: B082328 Get Quote

Technical Data for 4,8,12-Trioxatridecan-1-ol
This document provides a summary of the available technical data for 4,8,12-Trioxatridecan-1-
ol, focusing on its chemical identifiers and molecular properties. This information is intended for

researchers, scientists, and professionals in drug development.

Chemical Identity and Properties
4,8,12-Trioxatridecan-1-ol is a chemical compound with the molecular formula C10H22O4.[1]

Its structure is characterized by a thirteen-atom chain containing three ether linkages and a

terminal hydroxyl group.

CAS Number: 13133-29-4[1][2]

Molecular Weight: 206.28 g/mol [1]

A summary of the key quantitative data for this compound is presented in the table below.
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Property Value Source

Molecular Formula C10H22O4 [1]

Molecular Weight 206.28 [1]

CAS Number 13133-29-4 [1][2]

Stereochemistry Achiral [1]

Defined Stereocenters 0 [1]

Charge 0 [1]

Experimental Protocols and Further Research
Detailed experimental protocols, in-depth technical guides, and information on specific

signaling pathways involving 4,8,12-Trioxatridecan-1-ol are not readily available in the public

domain based on the conducted search. The primary information available is from chemical

databases and suppliers, which focuses on basic chemical and physical properties.

Further research would be required to establish any biological activity, signaling pathways, or

detailed experimental use cases for this compound. No peer-reviewed studies detailing specific

experimental methodologies or its role in biological processes were identified.

Logical Relationship of Chemical Identifiers
The following diagram illustrates the relationship between the chemical name and its primary

identifiers.

4,8,12-Trioxatridecan-1-ol
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Caption: Relationship between chemical name and its key identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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